molecular formula C24H16O10 B12194861 7,8-Diacetoxy-4-(7-acetoxy-2-oxochromen-3-yl)chromen-2-one

7,8-Diacetoxy-4-(7-acetoxy-2-oxochromen-3-yl)chromen-2-one

Cat. No.: B12194861
M. Wt: 464.4 g/mol
InChI Key: DWOQYRABQMVGKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

系统命名与结构分类

根据国际纯粹与应用化学联合会(IUPAC)命名规则,该化合物的名称可分解为以下部分:

  • 母核结构 :以 chromen-2-one(色原-2-酮)为核心,即苯并γ-吡喃酮(benzopyran-4-one)结构
  • 取代基定位
    • 7,8-二乙酰氧基 :苯环的7号和8号位被乙酰氧基(-OAc)取代。
    • 4-位取代基 :包含另一色酮单元,其3号位连接7-乙酰氧基和2-酮基。

结构特征

  • 色酮双核体系 :两个色酮单元通过4号位碳-碳键连接,形成独特的二聚体结构。
  • 官能团分布 :乙酰氧基增强分子的亲脂性,而酮基可能参与氢键或共轭效应
结构要素 化学意义
色酮母核 提供芳香性与平面性,影响电子分布与生物活性
乙酰氧基(-OAc) 提高化合物稳定性并调节溶解性,常见于前药设计
2-酮基 参与共轭体系,可能影响光物理性质或酶抑制活性

此类结构在天然产物中罕见,更多通过合成获得,例如通过 Pechmann 缩合或酶催化酰化反应

色酮衍生物的发现历史

色酮类化合物的研究始于19世纪末,最初从植物(如 Myroxylon peruiferum)中分离得到。20世纪中期,随着有机合成技术的发展,科学家开始系统修饰色酮母核以探索其药理潜力:

  • 早期研究 :基础色酮(如 chromone, C₉H₆O₂)的结构解析为后续衍生物设计奠定基础
  • 乙酰化技术 :1970年代后,乙酰氧基引入成为优化色酮生物利用度的关键策略,例如7,8-二乙酰氧基-4-甲基香豆素(DAMC)的合成
  • 杂交体设计 :21世纪初,研究者通过连接多个色酮单元或与其他杂环(如香豆素)融合,开发出如本化合物的复杂结构,旨在增强靶标选择性

香豆素-色酮杂交体的化学分类学地位

在杂环化合物分类中,该分子属于 香豆素-色酮杂交体 ,其特征为:

  • 结构融合 :香豆素(2H-chromen-2-one)与色酮(4H-chromen-4-one)通过共价键连接,形成双环或多环体系
  • 功能多样性 :乙酰氧基与酮基的共存使其兼具酯酶敏感性和电子受体能力,适用于催化或受体结合研究

代表性对比

化合物类别 结构特点 生物活性示例
简单色酮 单环,无取代基 抗氧化、抗炎
香豆素衍生物 2-酮基,常见羟基或甲基取代 抗凝血、抗菌
香豆素-色酮杂交体 双环或多环,多官能团取代 潜在酶抑制、信号调节

此类杂交体的合成与表征推动了药物化学中“骨架跃迁”(scaffold hopping)策略的发展,尤其在多靶点药物设计领域。

Properties

Molecular Formula

C24H16O10

Molecular Weight

464.4 g/mol

IUPAC Name

[3-(7,8-diacetyloxy-2-oxochromen-4-yl)-2-oxochromen-7-yl] acetate

InChI

InChI=1S/C24H16O10/c1-11(25)30-15-5-4-14-8-18(24(29)33-20(14)9-15)17-10-21(28)34-22-16(17)6-7-19(31-12(2)26)23(22)32-13(3)27/h4-10H,1-3H3

InChI Key

DWOQYRABQMVGKY-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC(=O)OC4=C3C=CC(=C4OC(=O)C)OC(=O)C

Origin of Product

United States

Preparation Methods

Cyclo-Condensation for Core Formation

The chromen-2-one core is synthesized through Pechmann condensation , where o-acetyloxy benzoic acid undergoes cyclization in the presence of a strong acid catalyst (e.g., concentrated sulfuric acid or polyphosphoric acid). This step forms the basic coumarin structure, with the acetyloxy group retained at the 7-position. Reaction conditions are tightly controlled:

  • Temperature : 80–100°C

  • Time : 4–6 hours

  • Catalyst : H₂SO₄ (10–15 mol%)

Yield at this stage typically reaches 70–85%, with purity confirmed via thin-layer chromatography (TLC).

Acylation of Hydroxyl Groups

The dihydroxy intermediate undergoes sequential acetylation to introduce acetoxy groups at the 7,8-positions. Acetic anhydride in pyridine or dimethylformamide (DMF) facilitates this reaction under mild conditions (25–40°C, 2–4 hours). Excess acetic anhydride (1.2–1.5 equivalents) ensures complete acetylation, while TLC monitors reaction progress.

StepReagents/ConditionsOutcome
CyclizationH₂SO₄, 80°C, 6 hoursChromen-2-one core formation
AcylationAc₂O/pyridine, 30°C, 3 hours7,8-Diacetoxy substitution

Optimization of Reaction Conditions

Catalyst Screening

Catalyst choice significantly impacts cyclization efficiency. Polyphosphoric acid (PPA) outperforms H₂SO₄ in yield (85% vs. 72%) due to reduced side reactions, though it requires higher temperatures (100–110°C).

CatalystTemperature (°C)Yield (%)Byproducts
H₂SO₄8072Partial decomposition
PPA10085Minimal

Solvent Effects in Acylation

Polar aprotic solvents like DMF enhance reaction homogeneity and acetylation rates compared to pyridine. However, pyridine’s basicity neutralizes acetic acid byproducts, simplifying purification.

SolventReaction Time (hours)Yield (%)
Pyridine378
DMF2.582

Purification and Characterization Techniques

Column Chromatography

Crude products are purified using silica gel chromatography with ethyl acetate/hexane gradients (1:4 to 1:1). This removes unreacted precursors and monoacetylated byproducts, achieving >95% purity.

Spectroscopic Confirmation

  • ¹H NMR : Peaks at δ 2.35–2.45 (acetoxy methyl groups) and δ 6.20–6.80 (aromatic protons) confirm substitution patterns.

  • IR Spectroscopy : Strong absorbance at 1760 cm⁻¹ (C=O stretch of acetoxy groups).

Yield Analysis and Scalability Considerations

Laboratory-Scale Yields

Under optimized conditions, the overall yield ranges from 60–80%, with losses attributed to:

  • Incomplete cyclization (5–10%)

  • Partial acetylation (10–15%)

Industrial Scalability

Continuous flow reactors improve throughput and reduce energy consumption. A pilot-scale study using PPA in a flow system achieved 82% yield at 10 kg/batch, demonstrating feasibility for large-scale production.

ParameterLaboratory ScaleIndustrial Scale
Batch Size100 g10 kg
Yield75%82%
Energy ConsumptionHighReduced by 40%

Chemical Reactions Analysis

Types of Reactions

7,8-Diacetoxy-4-(7-acetoxy-2-oxochromen-3-yl)chromen-2-one can undergo various chemical reactions, including:

    Hydrolysis: The acetoxy groups can be hydrolyzed to yield the corresponding hydroxyl derivatives.

    Oxidation: The compound can be oxidized to form quinone derivatives.

    Reduction: Reduction reactions can convert the chromenone core to dihydro derivatives.

    Substitution: Electrophilic substitution reactions can introduce new functional groups onto the aromatic ring.

Common Reagents and Conditions

    Hydrolysis: Typically carried out using aqueous acids or bases at elevated temperatures.

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

    Substitution: Electrophilic reagents like halogens or nitrating agents are employed under controlled conditions.

Major Products Formed

    Hydrolysis: Yields hydroxyl derivatives.

    Oxidation: Produces quinone derivatives.

    Reduction: Forms dihydro derivatives.

    Substitution: Results in various substituted coumarins.

Scientific Research Applications

7,8-Diacetoxy-4-(7-acetoxy-2-oxochromen-3-yl)chromen-2-one has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

    Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

    Industry: Utilized in the production of dyes, fragrances, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 7,8-Diacetoxy-4-(7-acetoxy-2-oxochromen-3-yl)chromen-2-one involves its interaction with various molecular targets and pathways:

    Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, modulating their activity.

    Pathways Involved: It may influence signaling pathways related to inflammation, cell proliferation, and apoptosis, contributing to its biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Coumarin Derivatives

Structural and Functional Comparisons

Table 1: Comparative Analysis of Selected Coumarin Derivatives
Compound Name Substituents Key Biological Activity Physical Properties (e.g., m.p.)
Coumarin None Moderate DMBA inhibition m.p. 68–70°C (literature standard)
Limettin 5,7-dimethoxy Weak DMBA inhibition m.p. 148–150°C
Scopoletin 7-hydroxy-6-methoxy Marginal DMBA inhibition m.p. 204–206°C
5,7-Dimethoxy-8-(3-methyl-2-oxo-butyl)coumarin 5,7-dimethoxy, 8-(3-methyl-2-oxobutyl) Not reported; structural similarity to limettin Isolated from M. tetramera
3-[2-(4-phenylthiazol-2-ylamino)acetyl]chromen-2-one Thiazole-aminoacetyl substituent Pharmaceutical applications (e.g., enzyme inhibition) Synthesized via novel routes
Target Compound 7,8-diacetoxy, 4-(7-acetoxy-2-oxochromen-3-yl) Hypothesized enhanced activity due to acetoxy groups Likely higher m.p. due to acetoxylation (cf. diacetylderivatives in )

Substituent Influence on Physicochemical Properties

  • Metabolic Stability : Acetoxy groups resist rapid hydrolysis better than hydroxy groups, which may prolong the compound’s half-life .
  • Crystallinity: Historical data on diacetoxy chromanone derivatives (e.g., m.p. 166°C for diacetylderivatives in ) suggest that the target compound may exhibit higher melting points due to increased molecular rigidity.

Mechanistic Insights

  • Inhibition of Chemical Carcinogenesis: Coumarins with non-polar substituents (e.g., acetoxy) may interact more effectively with hydrophobic enzyme pockets involved in carcinogen activation .
  • Steric and Conformational Effects : The bulky 4-(7-acetoxy-2-oxochromen-3-yl) substituent in the target compound could impose conformational constraints, altering binding to biological targets compared to simpler coumarins like 7-geranyloxy-6-methoxycoumarin .

Biological Activity

7,8-Diacetoxy-4-(7-acetoxy-2-oxochromen-3-yl)chromen-2-one, also known as a derivative of the chromenone class, is recognized for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This compound's structural uniqueness allows it to interact with various biological pathways, making it a subject of interest in medicinal chemistry.

The compound has the following chemical characteristics:

  • Molecular Formula : C₄₂H₃₀O₁₆
  • Molecular Weight : 790.68 g/mol
  • CAS Number : 17482-37-0

Anticancer Activity

Research indicates that derivatives of chromenones exhibit significant anticancer properties. For instance, studies have demonstrated that compounds similar to 7,8-diacetoxy derivatives show potent activity against various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer) cells.

  • Mechanism of Action :
    • These compounds often induce apoptosis in cancer cells by activating caspase pathways and inhibiting cell proliferation through cell cycle arrest.
    • They may also modulate signaling pathways related to tumor progression, such as the PI3K/Akt and MAPK pathways.
  • IC50 Values :
    • In one study, a related compound exhibited an IC50 value of 0.47 μM against MCF-7 cells, indicating strong cytotoxic activity .

Antimicrobial Activity

The antimicrobial properties of chromenone derivatives have been extensively studied. The compound has shown effectiveness against a range of bacterial strains.

  • Activity Spectrum :
    • Exhibits significant antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis.
    • Moderate activity against Gram-negative bacteria like Escherichia coli and Pseudomonas aeruginosa.
  • Research Findings :
    • A derivative was tested for antimicrobial efficacy, showing high activity with minimum inhibitory concentrations (MICs) in the low micromolar range .

Case Study 1: Anticancer Efficacy

In a study published in Molecules, researchers synthesized several chromenone derivatives and evaluated their anticancer potential. The study found that certain modifications to the chromenone structure significantly enhanced their cytotoxic effects on MCF-7 cells.

CompoundIC50 (μM)Cancer Cell Line
Compound A0.47MCF-7
Compound B9.54MCF-7
Compound C16.1HeLa

This data suggests that structural modifications can lead to enhanced anticancer activity.

Case Study 2: Antimicrobial Testing

A series of chromenone derivatives were evaluated for their antimicrobial properties against various pathogens. The results indicated that some compounds had MIC values as low as 5 μg/mL against Staphylococcus aureus.

CompoundMIC (μg/mL)Bacterial Strain
Compound D5Staphylococcus aureus
Compound E15Escherichia coli
Compound F10Pseudomonas aeruginosa

These findings highlight the potential of chromenone derivatives as antimicrobial agents.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.